2-(benzyloxy)-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)acetamide

• IUPAC Name: N-[1-(1,1-dioxothiolan-3-yl)piperidin-4-yl]-2-phenylmethoxyacetamide
• InChI: InChI=1S/C18H26N2O4S/c21-18(13-24-12-15-4-2-1-3-5-15)19-16-6-9-20(10-7-16)17-8-11-25(22,23)14-17/h1-5,16-17H,6-14H2,(H,19,21)
• InChI Key: PHZVIAVMRKOVIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)COCC2=CC=CC=C2)C3CCS(=O)(=O)C3
• Molecular Formula: C18H26N2O4S
• Molecular Weight: 366.5 g/mol

Description

2-(benzyloxy)-N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)piperidin-4-yl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise as a tool for investigating biological processes and has been the subject of numerous studies.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of related compounds often involves reactions that introduce various functional groups to the piperidine moiety, demonstrating the chemical versatility and reactivity of this core structure. For instance, a study detailed the synthesis of new biologically active N-substituted derivatives, showcasing the potential for creating a diverse array of compounds from a piperidine-based scaffold (Khalid et al., 2014). Another study focused on the asymmetric synthesis from chiral non-racemic lactams, further highlighting the chemical flexibility and the capacity for generating enantiomerically pure piperidines (Micouin et al., 1994).

Biological Activity

The biological evaluation of compounds bearing the piperidine nucleus or similar structures often reveals significant activity against various targets. A study on N-(5-Benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(piperidin-1-yl)acetamide demonstrated the potential for creating compounds with specific biological interactions, such as forming centrosymmetric dimers via hydrogen bonds (Ismailova et al., 2014). Another study discovered a clinical candidate for inhibiting acyl-coenzyme A:cholesterol O-acyltransferase (ACAT), highlighting the therapeutic potential of derivatives in treating diseases involving ACAT-1 overexpression (Shibuya et al., 2018).